Cas no 23203-46-5 (Benzenebutanoic acid,4-amino-g,g-dimethyl-)
23203-46-5 structure
Product Name:Benzenebutanoic acid,4-amino-g,g-dimethyl-
CAS No:23203-46-5
MF:C12H17NO2
MW:207.268883466721
CID:286893
PubChem ID:236549
Update Time:2025-04-19
Benzenebutanoic acid,4-amino-g,g-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid,4-amino-g,g-dimethyl-
- 4-(4-aminophenyl)-4-methylpentanoic acid
- Benzenebutanoic acid,4-amino-g,g-dimethyl
- 23203-46-5
- DTXSID90284812
- NSC39130
- 4-(4-Amino-phenyl)-4-methyl-pentanoic acid
- NSC-39130
-
- Inchi: 1S/C12H17NO2/c1-12(2,8-7-11(14)15)9-3-5-10(13)6-4-9/h3-6H,7-8,13H2,1-2H3,(H,14,15)
- InChI Key: UYPNMPFOGFKGRL-UHFFFAOYSA-N
- SMILES: OC(CCC(C)(C)C1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 207.12600
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32000
- LogP: 2.99240
Benzenebutanoic acid,4-amino-g,g-dimethyl- Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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